Homoadamantane

• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: tricyclo[4.3.1.13,8]undecane
• InChI: InChI=1S/C11H18/c1-2-9-5-10-3-8(1)4-11(6-9)7-10/h8-11H,1-7H2
• InChI Key: LFWQUGCYGMCTQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC3CC1CC(C2)C3

Description

Homoadamantane is a useful research compound. Its molecular formula is C11H18 and its molecular weight is 150.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Homoadamantane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Homoadamantane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Homoisotwistane (II) is a compound disclosed by Krantz et al (Chem., Commun., 1971, 1287 and J. Amer. Chem. Soc., 95, 5662 (1973)) in their report concerning the selectivity of the intermolecular Diels-Alder reaction of 1-penten-5-ylcyclohexadienes. However, the selectivity of 4-homoisotwistane (II) is very low in this reaction and the starting 1-penten-5-ylcyclohexadiene is not readily available or cannot easily be synthesized. Accordingly, from the industrial viewpoint, it is very disadvantageous to synthesize 4-homoisotwistane according to the process of Krantz et al. Majerski et al (Tetrahedron Letters, 4915 (1973)) succeeded in synthesizing 4-homoisotwistane (II) in a yield of about 20 percent by reacting homoadamant-4-ene or homoadamantan-4-ol with concentrated sulfuric acid and n-pentane. This process also is industrially disadvantageous because it is difficult to obtain the starting homoadamantane derivatives.